BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Protein Kinase C (660-673)
Peptide for In Vitro Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Protein Kinase C (660-673)

Cat. No.: B12402107

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Kinase C (PKC) is a family of serine/threonine kinases that play crucial roles in a
multitude of cellular signaling pathways, including cell proliferation, differentiation, apoptosis,
and gene expression.[1][2] The diverse functions of PKC isoforms are tightly regulated by
second messengers and their specific subcellular localization, which is often mediated by
interactions with anchoring proteins known as Receptors for Activated C Kinase (RACKS).[3][4]

[5]

The Protein Kinase C (660-673) peptide, also identified as PKC BII (660-673), corresponds to
a sequence within the C-terminal V5 domain of the PKC Il isoform.[6][7] Crucially, this region
is not a substrate for phosphorylation but is a key binding site for RACK1, the selective
anchoring protein for PKC BI1.[6][8] Therefore, the primary application of this peptide in in vitro
assays is not as a kinase substrate, but as a specific modulator to study and inhibit the
interaction between PKC (Il and RACKL1.[6][8][9]

These application notes provide detailed protocols for utilizing the PKC (660-673) peptide in
two distinct assay formats: a competitive binding assay to screen for disruptors of the PKC-
RACKT1 interaction, and a kinase activity assay where the peptide acts as an inhibitor of
RACK1-potentiated PKC phosphorylation.
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Peptide Specifications

The physical and chemical properties of the PKC (660-673) peptide are summarized below.

Property Value Reference

Peptide Name Protein Kinase C (660-673) [10]

Synonyms PKC'BII (660-673), PKC Bl V5 0]
Peptide

Sequence SFVNSEFLKPEVKS [10]

Molecular Formula C74H115N17023

Molecular Weight 1610.81 g/mol

Primary Application RACKZ1-Binding / PPI Inhibitor [6][10]

Solubility Soluble in water (H20) [10]

Store lyophilized powder at

Storage
-20°C.

Signaling Pathway Context: PKCfIl and RACK1

The activation of conventional PKC isoforms like PKCpII is initiated by signals that lead to the
hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol
1,4,5-trisphosphate (IP3). IPs triggers the release of intracellular calcium (Ca?*). Both DAG and
Caz* are required to recruit PKCRII to the cell membrane and induce a conformational change
that relieves autoinhibition. For sustained and localized signaling, activated PKCpII binds to the
scaffolding protein RACK1, which anchors the kinase in proximity to its specific substrates,
thereby ensuring signaling specificity. The PKC (660-673) peptide mimics the V5 binding site
on PKCpII, and can therefore be used to competitively disrupt this critical interaction.
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Prepare Reagents:
1. FP Assay Buffer
2. Recombinant RACK1 Protein
3. Fluorescently-labeled PKC (660-673) Peptide
4. Unlabeled Test Compounds

Y

Dispense Reagents into
384-well Plate

Assay Plate Wells
Incubate at Room Temperature Control (Max Polarization): Test Well: Control (Min Polarization):
(e.g., 30-60 minutes) RACK1 + Labeled Peptide RACK1 + Labeled Peptide + Test Compound Labeled Peptide Only

\ 4

Read Fluorescence Polarization
(Ex: 485 nm, Em: 525 nm)

\
Analyze Data:
- Plot % Inhibition vs. [Compound]
- Calculate ICso values
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Prepare Reagents:
1. Kinase Buffer
2. Active PKCBII Enzyme
3. RACK1 Protein
4. MBP Substrate Peptide
5. PKC (660-673) Inhibitor Peptide
6. ATP Solution

i

Pre-incubate PKCpII, RACK1,
and Inhibitor Peptide
(10-15 min)

'

Initiate Reaction:
Add Substrate and ATP

Incubate at 30°C
(15-30 min)

Stop Reaction
(e.g., add EDTA)

Detect Phosphorylation
(e.g., ADP-Glo™, ELISA, or 32P)

i

Analyze Data:
- Plot Activity vs. [Inhibitor]
- Calculate I1Cso value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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